![molecular formula C10H12N2 B124715 7-Ethyl-1H-indol-6-amine CAS No. 145594-45-2](/img/structure/B124715.png)
7-Ethyl-1H-indol-6-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7-Ethyl-1H-indol-6-amine is a chemical compound that belongs to the class of indoleamines. It is a potent agonist of serotonin receptors and has been extensively studied for its therapeutic potential.
Scientific Research Applications
7-Ethyl-1H-indol-6-amine has been extensively studied for its therapeutic potential. It has been shown to have a wide range of pharmacological activities, including antidepressant, anxiolytic, and antipsychotic effects. It has also been studied for its potential in treating neurological disorders such as Parkinson's disease and Alzheimer's disease. Additionally, it has been investigated for its anti-inflammatory and anti-cancer properties.
Mechanism of Action
The mechanism of action of 7-Ethyl-1H-indol-6-amine involves its interaction with serotonin receptors. It is a potent agonist of the 5-HT2A receptor and has been shown to activate this receptor with high affinity. It also has moderate affinity for the 5-HT2C receptor and has been shown to activate this receptor as well. The activation of these receptors leads to the modulation of various neurotransmitter systems, which in turn leads to the therapeutic effects of this compound.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific receptor it interacts with. The activation of the 5-HT2A receptor leads to the modulation of various neurotransmitter systems, including the dopamine and glutamate systems. This leads to the antidepressant, anxiolytic, and antipsychotic effects of this compound. The activation of the 5-HT2C receptor leads to the modulation of the serotonin system, which has been implicated in the treatment of obesity and other metabolic disorders.
Advantages and Limitations for Lab Experiments
One advantage of using 7-Ethyl-1H-indol-6-amine in lab experiments is its potency as a serotonin receptor agonist. This makes it a useful tool for studying the role of serotonin receptors in various physiological and pathological processes. However, one limitation is that its effects are not specific to a single receptor, which can make it difficult to interpret the results of experiments.
Future Directions
There are several future directions for research on 7-Ethyl-1H-indol-6-amine. One area that has received attention is the development of more selective agonists for specific serotonin receptors. This could lead to more targeted therapies for various disorders. Another area of research is the investigation of the role of this compound in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. Finally, the anti-inflammatory and anti-cancer properties of this compound warrant further investigation.
properties
CAS RN |
145594-45-2 |
---|---|
Molecular Formula |
C10H12N2 |
Molecular Weight |
160.22 g/mol |
IUPAC Name |
7-ethyl-1H-indol-6-amine |
InChI |
InChI=1S/C10H12N2/c1-2-8-9(11)4-3-7-5-6-12-10(7)8/h3-6,12H,2,11H2,1H3 |
InChI Key |
OVBWFPUAOIOIMJ-UHFFFAOYSA-N |
SMILES |
CCC1=C(C=CC2=C1NC=C2)N |
Canonical SMILES |
CCC1=C(C=CC2=C1NC=C2)N |
synonyms |
1H-Indol-6-amine,7-ethyl-(9CI) |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.